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Compound of Interest

Compound Name: 6,2',4'-Trimethoxyflavone

Cat. No.: B600766 Get Quote

For laboratory professionals engaged in research and development, the responsible

management and disposal of chemical compounds are of paramount importance to ensure

personal safety and environmental compliance. This document provides a comprehensive,

step-by-step guide for the proper disposal of 6,2',4'-Trimethoxyflavone.

Disclaimer: Safety data sheets (SDS) for 6,2',4'-Trimethoxyflavone present conflicting hazard

information. One source indicates it is not a hazardous substance, while another classifies it as

acutely toxic if swallowed[1][2]. Therefore, a cautious approach is mandatory, and it is

recommended to handle this compound as potentially hazardous chemical waste. Always

consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, strict adherence to standard laboratory safety

protocols is mandatory.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

goggles with side-shields, a lab coat, and chemical-resistant gloves[1][3].

Ventilation: All handling of 6,2',4'-Trimethoxyflavone should be conducted in a well-

ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation[3].
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Avoid Contact: Prevent direct contact with skin and eyes. In the event of accidental

exposure, rinse the affected area thoroughly with water for at least 15 minutes[3].

Spill Management: Should a spill occur, carefully sweep up the solid material to avoid

generating dust. The spilled substance should be collected in a designated and sealed

container for disposal[3].

Hazard Classification and Chemical Information
The following table summarizes the available data for 6,2',4'-Trimethoxyflavone. The

conflicting hazard classifications highlight the need for cautious handling and disposal.

Parameter Information Source

Chemical Name 6,2',4'-Trimethoxyflavone
MedchemExpress, Sigma-

Aldrich

CAS Number 720675-74-1 MedchemExpress

Molecular Formula C18H16O5 MedchemExpress

Molecular Weight 312.32 g/mol MedchemExpress

Hazard Classification 1
Not a hazardous substance or

mixture
MedchemExpress[1]

Hazard Classification 2 Acute Toxicity 3 (Oral) Sigma-Aldrich[2]

Signal Word Danger Sigma-Aldrich[2]

Hazard Statements H301: Toxic if swallowed Sigma-Aldrich[2]

Precautionary Statements
P264, P270, P301 + P310,

P405, P501
Sigma-Aldrich[2]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 6,2',4'-Trimethoxyflavone,

from waste generation to final container hand-off.

Step 1: Waste Characterization and Segregation
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The initial and most critical step in the disposal process is to determine the appropriate waste

stream. Given the conflicting toxicity data, it is prudent to manage 6,2',4'-Trimethoxyflavone
as a hazardous chemical waste unless a formal hazard assessment by your institution's EHS

department classifies it otherwise.

Solid Waste: Collect all solid forms of 6,2',4'-Trimethoxyflavone, including unused product

and contaminated materials such as weighing paper and gloves, in a clearly labeled, sealed

container[3].

Liquid Waste: If the compound has been dissolved in a solvent, the entire solution must be

treated as chemical waste. Do not mix this waste with other waste streams unless explicitly

authorized by your institution's EHS guidelines[3].

Step 2: Waste Collection and Labeling

Proper containment and labeling are essential for safe storage and disposal.

Waste Collection: Use a compatible, leak-proof container for waste accumulation[3].

Labeling: The container must be clearly and accurately labeled. At a minimum, the label

should include: "Hazardous Chemical Waste," the full chemical name: "6,2',4'-
Trimethoxyflavone," the CAS number (720675-74-1), and any known hazard information

(e.g., "Acutely Toxic")[3].

Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area within the

laboratory. This area should be secure and away from incompatible materials.

Step 4: Final Disposal

The final disposal of 6,2',4'-Trimethoxyflavone waste must be handled by a licensed and

approved waste disposal facility. Contact your institution's EHS department to arrange for

pickup. Do not attempt to dispose of this chemical down the drain or in the regular trash.

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b600766?utm_src=pdf-body
https://www.benchchem.com/product/b600766?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_6_7_4_Tetramethoxyflavone.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_6_7_4_Tetramethoxyflavone.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_6_7_4_Tetramethoxyflavone.pdf
https://www.benchchem.com/product/b600766?utm_src=pdf-body
https://www.benchchem.com/product/b600766?utm_src=pdf-body
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_6_7_4_Tetramethoxyflavone.pdf
https://www.benchchem.com/product/b600766?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b600766?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates the logical workflow for the proper disposal of 6,2',4'-
Trimethoxyflavone waste.

Start: Generation of
6,2',4'-Trimethoxyflavone Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Characterize Waste:
Treat as Hazardous Chemical Waste

Segregate Waste:
Solid vs. Liquid

Package in a Labeled,
Leak-Proof Container

Store in Designated
Satellite Accumulation Area

Arrange for Pickup by
Licensed Waste Disposal Service

End: Proper Disposal
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Click to download full resolution via product page

Caption: Disposal workflow for 6,2',4'-Trimethoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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